Cas no 2171729-00-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid
• CAS No: 2171729-00-1
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6452455
• PubChem ID: 165876458
• Update Time: 2025-11-01

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid
• 2171729-00-1
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(pyrrolidin-1-yl)propan-2-yl]carbamoyl}butanoic acid
• EN300-1481689

• Inchi： 1S/C27H33N3O5/c1-18(16-30-14-6-7-15-30)28-26(33)24(12-13-25(31)32)29-27(34)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,6-7,12-17H2,1H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： BFHPHAFPBDXJAX-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC(C)CN1CCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid (CAS No. 2171729-00-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid (CAS No. 2171729-00-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of therapeutic peptides and peptidomimetics. The presence of the pyrrolidine moiety, on the other hand, imparts additional stability and conformational flexibility to the molecule, which can be crucial for optimizing the pharmacological properties of drug candidates.

Recent studies have highlighted the potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are implicated in various diseases such as cancer and neurodegenerative disorders.

The ability to modulate PPIs is a challenging but highly promising area in drug discovery, as these interactions play critical roles in cellular signaling pathways. The unique structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid make it particularly well-suited for this purpose, as it can be readily functionalized to target specific PPIs with high selectivity and affinity.

In addition to its applications in PPI inhibition, this compound has also shown promise in the development of prodrugs. Prodrugs are biologically inactive derivatives that are converted into active drugs through metabolic processes within the body. The presence of the Fmoc protecting group and the pyrrolidine moiety allows for precise control over the release and activation of the active drug, enhancing its therapeutic efficacy while minimizing side effects.

A notable example is a study conducted by researchers at the University of California, San Francisco, which demonstrated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid-based prodrugs exhibited enhanced solubility and improved pharmacokinetic properties compared to their parent compounds. This finding has significant implications for the development of more effective and patient-friendly drug formulations.

Beyond its pharmaceutical applications, this compound has also found use in other areas of chemical research. For instance, it has been employed as a building block in supramolecular chemistry, where its unique structural features enable the formation of complex supramolecular assemblies with tunable properties. These assemblies have potential applications in materials science, such as in the development of smart materials with responsive behavior.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(pyrrolidin-1-yl)propan-2-ylcarbamoyl}butanoic acid (CAS No. 2171729-00-1) is a versatile and highly valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an essential tool for researchers aiming to develop novel therapeutic agents and advanced materials. As research in these fields continues to advance, it is likely that new and exciting applications for this compound will be discovered.